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Compound of Interest

Compound Name: Allyl 2-furoate

Cat. No.: B1265727 Get Quote

Cross-Verification of Allyl 2-Furoate Properties:
A Comparative Guide
For researchers and professionals in drug development and chemical sciences, accurate

characterization of chemical compounds is paramount. This guide provides a cross-verification

of the physicochemical properties of Allyl 2-furoate against established literature values and

compares them with a structurally similar compound, Ethyl 2-furoate. Detailed experimental

protocols for key property determination are also presented to support robust in-house

verification.

Allyl 2-furoate (CAS 4208-49-5) is a carboxylic ester known for its characteristic caramel, fruity

aroma.[1][2] It is an organic compound consisting of a furan ring with a carboxylic ester group

containing an allyl moiety.[1] Understanding its physical and chemical properties is crucial for

its application and for ensuring the quality and consistency of research data.

Comparative Analysis of Physicochemical
Properties
The following table summarizes the key physical and chemical properties of Allyl 2-furoate as

reported in the literature, alongside the properties of Ethyl 2-furoate for a comparative

perspective.
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Property Allyl 2-furoate Ethyl 2-furoate

CAS Number 4208-49-5[3] 614-99-3[1]

Molecular Formula C₈H₈O₃[1][4] C₇H₈O₃[5]

Molecular Weight 152.15 g/mol [1][4] 140.14 g/mol [5]

Appearance
Colorless to yellow clear

liquid[5][6]

Colorless liquid/White solid[1]

[7]

Boiling Point
206-209 °C at 760 mm Hg[3]

[5][6]
196 °C at 760 mm Hg[4][5]

Density 1.181 g/mL at 25 °C[3][7][8] 1.117 g/mL at 25 °C[4][5][7]

Refractive Index 1.4945 - 1.495 at 20 °C[2][3][5] ~1.4797 at 20.8 °C[5]

Flash Point 96.11 °C (205 °F)[5][6] 70 °C (158 °F)[5]

Solubility

Very slightly soluble in water;

miscible with alcohol and oils.

[1]

Insoluble in water; soluble in

ethanol.[4][5]

Experimental Protocols for Property Verification
To ensure the accuracy of the properties of a given sample of Allyl 2-furoate, the following

standard experimental protocols can be employed.

1. Determination of Boiling Point (Capillary Method)

The boiling point is a critical physical property for identifying and assessing the purity of a

liquid. The capillary method is a common and reliable technique.[9][10]

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

heating source (e.g., Bunsen burner), and heat-transfer fluid (e.g., mineral oil).[10]

Procedure:

Fill the small test tube with 2-3 mL of the Allyl 2-furoate sample.
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Place the capillary tube into the test tube with the open end submerged in the liquid.

Attach the test tube to the thermometer, ensuring the sample is level with the thermometer

bulb.

Place the assembly in the Thiele tube filled with the heat-transfer fluid.

Gently heat the side arm of the Thiele tube.[10]

Observe for a continuous stream of bubbles emerging from the capillary tube.

Remove the heat and record the temperature at which the liquid just begins to enter the

capillary tube. This temperature is the boiling point.[11]

Record the ambient barometric pressure, as boiling points are pressure-dependent.[12]

2. Measurement of Density (Digital Density Meter)

Modern digital density meters provide a rapid and highly accurate method for determining the

density of liquids, often based on the oscillating U-tube principle. This method is standardized

by ASTM D4052.[3][13]

Apparatus: A digital density meter.

Procedure:

Calibrate the instrument with dry air and deionized water according to the manufacturer's

instructions.

Ensure the measuring cell is clean and dry.

Inject a small volume (typically 0.5-1 mL) of the Allyl 2-furoate sample into the

instrument.[14]

The instrument will measure the oscillation frequency of the U-tube containing the sample

and calculate the density.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://jpdb.nihs.go.jp/jp14e/14data/General_Test/Boiling_Point_and_Distillin.pdf
https://wiki.anton-paar.com/en/density-and-density-measurement/astm-d4052/
https://data.ntsb.gov/Docket/Document/docBLOB?ID=40058486&FileExtension=.PDF&FileName=Powerplants%208%20-%20Exhibit%20No.%208H%20-%20ASTM%20Standard%20D4052%3A%20%22Standard%20Test%20Method%20for%20Density%20and%20Relative%20Density%20of%20Liquids%20by%20Digital%20Density%20Meter.%22-Master.PDF
https://www.benchchem.com/product/b1265727?utm_src=pdf-body
https://knowledge.reagecon.com/density-measurement-and-density-standards/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Record the density value and the measurement temperature. The accepted units are g/mL

or kg/m ³.[2][13]

3. Determination of Refractive Index (Abbe Refractometer)

The refractive index is a fundamental physical property that is highly sensitive to the purity of a

substance. The measurement is typically performed using an Abbe refractometer, and standard

methods are described in ASTM D1218.[15][16]

Apparatus: Abbe refractometer with a light source and a constant temperature water bath.

Procedure:

Calibrate the refractometer using a standard of known refractive index.

Ensure the prism surfaces are clean and dry.

Apply a few drops of the Allyl 2-furoate sample onto the prism.

Close the prisms and allow the sample to reach the desired temperature (e.g., 20 °C) by

circulating water from the water bath.

Adjust the instrument to bring the dividing line between the light and dark fields into the

center of the crosshairs.

Read the refractive index from the instrument's scale.

Workflow for Chemical Property Verification
The following diagram illustrates a standardized workflow for the cross-verification of the

physical and chemical properties of a chemical sample like Allyl 2-furoate.
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Caption: Workflow for the verification of Allyl 2-furoate properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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